Cas no 1415566-34-5 ((R)-2-((2-amino-6-hydroxy-9H-purin-9-yl)methyl)-4,4-diethoxybutyl acetate)

• Product Name: (R)-2-((2-amino-6-hydroxy-9H-purin-9-yl)methyl)-4,4-diethoxybutyl acetate
• CAS No: 1415566-34-5
• MF: C₁₆H₂₅N₅O₅
• MW: 367.400203466415
• CID: 4595472
• PubChem ID: 136182038
• Update Time: 2025-07-23

(R)-2-((2-amino-6-hydroxy-9H-purin-9-yl)methyl)-4,4-diethoxybutyl acetate Chemical and Physical Properties

Names and Identifiers

• (R)-2-((2-amino-6-hydroxy-9H-purin-9-yl)methyl)-4,4-diethoxybutyl acetate
• D72354
• 6H-Purin-6-one, 9-[(2R)-2-[(acetyloxy)methyl]-4,4-diethoxybutyl]-2-amino-1,9-dihydro-
• AKOS037748865
• CS-M0803
• SCHEMBL4572432
• CS-17003
• 1415566-34-5
• 6H-Purin-6-one,9-[(2R)-2-[(acetyloxy)methyl]-4,4-diethoxybutyl]-2-amino-1,9-dihydro-

• Inchi： 1S/C16H25N5O5/c1-4-24-12(25-5-2)6-11(8-26-10(3)22)7-21-9-18-13-14(21)19-16(17)20-15(13)23/h9,11-12H,4-8H2,1-3H3,(H3,17,19,20,23)/t11-/m1/s1
• InChI Key： LGWBDSIUVGHTEA-LLVKDONJSA-N
• SMILES： O(CC)C(C[C@@H](COC(C)=O)CN1C=NC2C(NC(N)=NC1=2)=O)OCC

Computed Properties

• Exact Mass: 367.18556891g/mol
• Monoisotopic Mass: 367.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 130

Additional information on (R)-2-((2-amino-6-hydroxy-9H-purin-9-yl)methyl)-4,4-diethoxybutyl acetate

Introduction to (R)-2-((2-amino-6-hydroxy-9H-purin-9-yl)methyl)-4,4-diethoxybutyl acetate and Its Applications in Modern Medicinal Chemistry

CAS no. 1415566-34-5 refers to a specialized organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, formally known as (R)-2-((2-amino-6-hydroxy-9H-purin-9-yl)methyl)-4,4-diethoxybutyl acetate, represents a fascinating example of how structural modifications can lead to novel pharmacological entities with enhanced biological activity.

The< strong> molecular framework of this compound incorporates several key pharmacophoric elements that make it particularly interesting for drug discovery. The presence of a purine moiety, specifically a 9H-purin-9-yl group, is a hallmark of many bioactive molecules, including nucleoside analogs that have been widely used in the treatment of viral and cancerous conditions. The< strong> 2-amino-6-hydroxy substituent further enhances its potential by introducing hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors.

The chiral center at the R configuration adds another layer of complexity and interest. Chiral drugs are known to exhibit different pharmacological profiles compared to their racemic counterparts, often leading to improved efficacy and reduced side effects. The< strong> 4,4-diethoxybutyl acetate side chain provides lipophilicity and stability, making it an attractive candidate for further development into a drug candidate.

In recent years, there has been a surge in research focused on developing inhibitors of kinases and other enzymes involved in cancer progression. The< strong> purine-based scaffold found in this compound suggests potential activity against kinases, which are critical targets in oncology. Preclinical studies have begun to explore its efficacy in inhibiting specific kinases, with promising results indicating its ability to disrupt signaling pathways involved in cell proliferation and survival.

The< strong> hydroxy group on the purine ring not only contributes to hydrogen bonding interactions but also influences the solubility and metabolic stability of the molecule. These properties are essential for determining its pharmacokinetic profile, which is a key factor in drug development. The combination of these features makes this compound a valuable scaffold for medicinal chemists seeking to design next-generation kinase inhibitors.

Beyond oncology, this compound has shown potential in other therapeutic areas. Its ability to interact with nucleic acid bases and enzymes suggests applications in antiviral therapies as well. Researchers are exploring its interactions with viral polymerases and proteases, hoping to identify new mechanisms for inhibiting viral replication.

The< strong> diethoxybutyl moiety adds an interesting dimension to the molecule's properties. This group not only enhances lipophilicity but also provides a site for further derivatization, allowing chemists to fine-tune the pharmacological profile of the compound. Such modifications can lead to improved drug-like properties, including better absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

The synthesis of< strong> (R)-2-((2-amino-6-hydroxy-9H-purin-9-yl)methyl)-4,4-diethoxybutyl acetate has been optimized for scalability and purity, ensuring that researchers can reliably use it in their studies. Advanced synthetic techniques have been employed to achieve high enantiomeric purity, which is critical for evaluating its biological activity accurately.

In conclusion, the compound identified by< strong>CAS no. 1415566-34-5 , specifically< strong>(R)-2-((2-amino-6-hydroxy-9H-purin-9-yl)methyl)-4,4-diethoxybutyl acetate, represents a promising candidate for further development in medicinal chemistry. Its unique structural features and potential therapeutic applications make it an attractive target for researchers seeking to develop new treatments for cancer and other diseases. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a crucial role in shaping the future of drug discovery.